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Compound of Interest

Compound Name: T-1101 tosylate

Cat. No.: B2736426

Essential Safety and Handling Guide for T-1101
Tosylate

This guide provides crucial safety and logistical information for the handling and disposal of T-
1101 tosylate, a potent Hec1/Nek2 inhibitor used in cancer research.[1][2][3][4][5] Adherence
to these procedures is vital to ensure the safety of laboratory personnel and the integrity of
experimental outcomes.

Hazard Identification and Classification

T-1101 tosylate is classified with the following hazards according to the Globally Harmonized
System (GHS):

o Acute Oral Toxicity (Category 4): Harmful if swallowed.[6]
o Skin Corrosion/Irritation (Category 2): Causes skin irritation.[6]
» Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[6]

» Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory
irritation.[6]

Personal Protective Equipment (PPE)
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Appropriate PPE must be worn at all times when handling T-1101 tosylate to minimize

exposure.[7][8] The following table summarizes the required personal protective equipment.

PPE Category

Item

Specifications and
Remarks

Hand Protection

Chemical-resistant gloves

Nitrile or other appropriate
material. Double gloving is
recommended. Dispose of
gloves immediately if

contaminated.[9]

Body Protection

Protective clothing

A lab coat is mandatory. For
larger quantities or when there
is a risk of splashing, chemical-
resistant coveralls or an apron
should be used.[9][10]

Eye/Face Protection

Safety glasses with side

shields or goggles

Must be worn to protect
against splashes. A face shield
is recommended when
handling larger quantities or if
there is a significant splash
risk.[6][9]

Respiratory Protection

NIOSH-approved respirator

Required if working outside of

a certified chemical fume hood
or if aerosolization is possible.
A surgical N-95 respirator can

provide both respiratory and

splash protection.[8]

Operational Handling and Storage Plan

Engineering Controls:

o Always handle T-1101 tosylate in a well-ventilated area, preferably within a certified

chemical fume hood, to avoid inhalation of dust or fumes.[6]
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Standard Operating Procedures:

Preparation: Before handling, ensure all necessary PPE is correctly donned and that an
emergency eyewash station and safety shower are accessible.[6]

» Handling: Avoid direct contact with the skin and eyes.[6] Do not eat, drink, or smoke in the
handling area.[6] Avoid breathing in any dust, fumes, or vapors.[6]

» Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance
enclosure to prevent the dispersion of dust.

¢ Solution Preparation: When preparing solutions, add the solvent to the compound slowly to
avoid splashing. T-1101 tosylate is soluble in DMSO.[2][4]

e Post-Handling: Wash hands thoroughly with soap and water after handling the compound,
even if gloves were worn.[6]

Storage:

o Powder: Store at -20°C for long-term storage (up to 3 years) or at 0-4°C for short-term
storage (days to weeks).[3]

 In Solvent: Store solutions at -80°C for up to 1 year.[2]

o Keep the container tightly closed and store in a dry, dark, and well-ventilated place.[3][6]

Emergency Procedures
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Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
If Inhaled difficult, provide respiratory support. Seek
immediate medical attention.[6]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
If on Skin _ . :
clothing and wash it before reuse. Seek medical

attention if irritation persists.[6]

Rinse cautiously with water for several minutes.
) Remove contact lenses if present and easy to
If in Eyes ] o ) ]
do so. Continue rinsing and seek immediate

medical attention.[6]

Rinse the mouth with water. Do NOT induce
If Swallowed N , _ , _
vomiting. Seek immediate medical attention.[6]

Evacuate the area. Wear full PPE, including

respiratory protection. Absorb the spill with an
Spillage inert material (e.g., diatomite) and collect it in a

suitable container for disposal. Decontaminate

the spill area with alcohol.[6]

Disposal Plan

All waste materials contaminated with T-1101 tosylate, including empty containers, used PPE,
and spill cleanup materials, must be disposed of as hazardous chemical waste. Follow all local,
state, and federal regulations for hazardous waste disposal.[6] Do not allow the product to
enter drains or water courses.[6]

Quantitative Data Summary
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Data Point Value

In Vitro Antiproliferative Activity (IC50) 14.8 - 21.5 nM[2][5]
Solubility in DMSO =211 mg/mL (16.52 mM)[2]
CAS Number 2250404-95-4[6]

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling T-1101 tosylate in a
laboratory setting.
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Caption: Workflow for Safe Handling of T-1101 Tosylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling T-1101
tosylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2736426#personal-protective-equipment-for-
handling-t-1101-tosylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b2736426?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2736426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

